molecular formula C12H7Cl2N3O3 B8583710 5-Chloro-N-(5-chloro-pyridin-2-yl)-2-nitro-benzamide

5-Chloro-N-(5-chloro-pyridin-2-yl)-2-nitro-benzamide

Cat. No.: B8583710
M. Wt: 312.10 g/mol
InChI Key: DQSJZRHQVGCCRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-N-(5-chloro-pyridin-2-yl)-2-nitro-benzamide is a useful research compound. Its molecular formula is C12H7Cl2N3O3 and its molecular weight is 312.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7Cl2N3O3

Molecular Weight

312.10 g/mol

IUPAC Name

5-chloro-N-(5-chloropyridin-2-yl)-2-nitrobenzamide

InChI

InChI=1S/C12H7Cl2N3O3/c13-7-1-3-10(17(19)20)9(5-7)12(18)16-11-4-2-8(14)6-15-11/h1-6H,(H,15,16,18)

InChI Key

DQSJZRHQVGCCRH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)C(=O)NC2=NC=C(C=C2)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 5-chloro-2-nitro-benzoic acid (100 g, 0.4962 mol) in acetonitrile (500 mL) was added pyridine (121 mL, 1.48 mol) at 25-30° C. The reaction mixture was then cooled to 0-10° C. under nitrogen atmosphere. To this was added POCl3 (54.6 mL, 0.5955 mol) drop wise by maintaining exothermicity. After stirring at 25-30° C. for 1 hr, reaction mixture was poured in cold water and filtered. Solid obtained was stirred in 500 mL of saturated solution of sodium bicarbonate for 10 min. Filtration and drying afforded 164 g of titled compound in 86% yield.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
121 mL
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Name
Quantity
54.6 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
saturated solution
Quantity
500 mL
Type
solvent
Reaction Step Four
Yield
86%

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